Cas no 1132666-58-0 (Benzeneacetamide, α-amino-N-[(4-chlorophenyl)methyl]-)

• Product Name: Benzeneacetamide, α-amino-N-[(4-chlorophenyl)methyl]-
• CAS No: 1132666-58-0
• MF: C₁₅H₁₅ClN₂O
• MW: 274.745402574539
• CID: 5166686
• Update Time: 2025-10-12

Benzeneacetamide, α-amino-N-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, α-amino-N-[(4-chlorophenyl)methyl]-

• Inchi： 1S/C15H15ClN2O/c16-13-8-6-11(7-9-13)10-18-15(19)14(17)12-4-2-1-3-5-12/h1-9,14H,10,17H2,(H,18,19)
• InChI Key： JMJFHAQBHWEMLC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)C(=O)NCC1C=CC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Benzeneacetamide, α-amino-N-[(4-chlorophenyl)methyl]-

Comprehensive Overview of Benzeneacetamide, α-amino-N-[(4-chlorophenyl)methyl]- (CAS No. 1132666-58-0)

Benzeneacetamide, α-amino-N-[(4-chlorophenyl)methyl]- (CAS No. 1132666-58-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and therapeutic interventions. The presence of both α-amino and 4-chlorophenyl groups in its structure makes it a versatile intermediate in synthetic chemistry, particularly in the design of bioactive molecules.

In recent years, the demand for innovative pharmaceutical intermediates has surged, driven by advancements in precision medicine and targeted therapies. Researchers are increasingly focusing on compounds like Benzeneacetamide, α-amino-N-[(4-chlorophenyl)methyl]- due to their potential role in modulating biological pathways. For instance, its structural similarity to certain neurotransmitter analogs has sparked interest in its application for neurological disorders, a topic frequently searched in academic and medical databases.

The synthesis of CAS No. 1132666-58-0 involves multi-step organic reactions, often starting from readily available precursors such as 4-chlorobenzylamine and α-amino acids. Its purity and stability are critical for ensuring reproducibility in research, a concern often highlighted in forums and discussions among chemists. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its structure and quality, addressing common queries about compound characterization in peer-reviewed literature.

From an industrial perspective, Benzeneacetamide derivatives are gaining traction due to their compatibility with green chemistry principles. Sustainable synthesis methods, such as catalytic amidation and solvent-free reactions, are being explored to minimize environmental impact—a hot topic aligned with global trends toward eco-friendly manufacturing. This aligns with frequent searches for green synthesis and sustainable pharmaceuticals in scientific and regulatory communities.

Another area of interest is the compound's potential role in peptide mimetics, a field expanding rapidly due to the rise of biologics and peptide-based drugs. Its α-amino functionality allows for seamless integration into peptide chains, making it a candidate for designing novel therapeutics. This application is often discussed in conferences and publications focusing on drug discovery and bioconjugation techniques.

Safety and regulatory compliance are also key considerations for CAS No. 1132666-58-0. While not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS), reflecting user concerns about lab safety and chemical storage. These topics are frequently searched by professionals in pharmaceutical and academic settings.

In summary, Benzeneacetamide, α-amino-N-[(4-chlorophenyl)methyl]- represents a promising scaffold in modern chemistry and pharmacology. Its multifaceted applications, from drug intermediates to peptide engineering, coupled with its alignment with sustainable practices, make it a compound of enduring relevance. As research continues to uncover its potential, it is likely to remain a focal point in both scientific literature and industrial applications.